Cas no 2229239-43-2 (methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate)

Methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate is a versatile pyrazole-based intermediate with applications in pharmaceutical and agrochemical synthesis. Its structure features a hydrazinylmethyl group at the 5-position and a carboxylate ester at the 3-position, offering reactive sites for further functionalization. The compound’s stability and solubility in common organic solvents facilitate its use in heterocyclic chemistry, particularly in the preparation of hydrazone derivatives or as a precursor for bioactive molecules. The presence of both hydrazine and ester functionalities enhances its utility in condensation and cyclization reactions, making it valuable for researchers developing novel therapeutic or crop protection agents. Proper handling under inert conditions is recommended due to its hydrazine moiety.
methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate structure
2229239-43-2 structure
Product Name:methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate
CAS No:2229239-43-2
MF:C7H12N4O2
MW:184.195780754089
CID:6024148
PubChem ID:165737442
Update Time:2025-06-09

methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate
    • 2229239-43-2
    • EN300-1776546
    • Inchi: 1S/C7H12N4O2/c1-11-5(4-9-8)3-6(10-11)7(12)13-2/h3,9H,4,8H2,1-2H3
    • InChI Key: OWKVYCSUIFZNGP-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=C(CNN)N(C)N=1)=O

Computed Properties

  • Exact Mass: 184.09602564g/mol
  • Monoisotopic Mass: 184.09602564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 82.2Ų

methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1776546-0.05g
methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate
2229239-43-2
0.05g
$1272.0 2023-09-20
Enamine
EN300-1776546-0.1g
methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate
2229239-43-2
0.1g
$1332.0 2023-09-20
Enamine
EN300-1776546-0.25g
methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate
2229239-43-2
0.25g
$1393.0 2023-09-20
Enamine
EN300-1776546-0.5g
methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate
2229239-43-2
0.5g
$1453.0 2023-09-20
Enamine
EN300-1776546-1.0g
methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate
2229239-43-2
1g
$1515.0 2023-06-03
Enamine
EN300-1776546-2.5g
methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate
2229239-43-2
2.5g
$2969.0 2023-09-20
Enamine
EN300-1776546-5.0g
methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate
2229239-43-2
5g
$4391.0 2023-06-03
Enamine
EN300-1776546-10.0g
methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate
2229239-43-2
10g
$6512.0 2023-06-03
Enamine
EN300-1776546-1g
methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate
2229239-43-2
1g
$1515.0 2023-09-20
Enamine
EN300-1776546-5g
methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate
2229239-43-2
5g
$4391.0 2023-09-20

Additional information on methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate

Research Brief on Methyl 5-(Hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2229239-43-2)

Methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2229239-43-2) is a pyrazole-based compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

The compound, characterized by its hydrazinylmethyl and carboxylate functional groups, serves as a versatile intermediate in the synthesis of various heterocyclic compounds. Recent studies have highlighted its role in the development of novel inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways. For instance, researchers have explored its utility in the design of small-molecule inhibitors for kinases and other signaling proteins, which are critical in diseases such as cancer and autoimmune disorders.

One of the most significant findings in recent literature is the compound's ability to act as a precursor in the synthesis of hydrazone derivatives. These derivatives have demonstrated promising activity against a range of biological targets, including bacterial and fungal pathogens. A 2023 study published in the Journal of Medicinal Chemistry reported that hydrazone derivatives of methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate exhibited potent antimicrobial activity, with minimal cytotoxicity against mammalian cells, suggesting their potential as novel antimicrobial agents.

In addition to its antimicrobial properties, the compound has also been investigated for its role in cancer therapy. A recent preclinical study demonstrated that derivatives of methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate could inhibit the proliferation of certain cancer cell lines by modulating the activity of key oncogenic proteins. The study, conducted by a team at the University of Cambridge, identified specific structural modifications that enhanced the compound's selectivity and efficacy, paving the way for further optimization and clinical development.

From a synthetic chemistry perspective, the compound's stability and reactivity make it an attractive building block for the construction of more complex molecular architectures. Researchers have developed efficient synthetic routes to produce methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate in high yields, facilitating its use in large-scale applications. Recent advancements in green chemistry have also enabled the synthesis of this compound using environmentally benign solvents and catalysts, aligning with the growing demand for sustainable chemical processes.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions may include detailed structure-activity relationship (SAR) studies, in vivo efficacy assessments, and toxicological profiling to ensure its safety and efficacy for therapeutic use. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this compound from the bench to the bedside.

In conclusion, methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2229239-43-2) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from antimicrobial therapy to oncology. Continued research and development efforts are expected to unlock its full potential, contributing to the discovery of next-generation therapeutics.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.